Cas no 1806318-36-4 (Methyl 4-cyano-3-mercapto-2-methylbenzoate)

• Product Name: Methyl 4-cyano-3-mercapto-2-methylbenzoate
• CAS No: 1806318-36-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4949694
• Update Time: 2025-10-30

Methyl 4-cyano-3-mercapto-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-mercapto-2-methylbenzoate

• Inchi： 1S/C10H9NO2S/c1-6-8(10(12)13-2)4-3-7(5-11)9(6)14/h3-4,14H,1-2H3
• InChI Key： BDARINDYNRVBPA-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-3-mercapto-2-methylbenzoate

Comprehensive Overview of Methyl 4-cyano-3-mercapto-2-methylbenzoate (CAS No. 1806318-36-4)

Methyl 4-cyano-3-mercapto-2-methylbenzoate (CAS No. 1806318-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyano group, a mercapto group, and a methyl ester functionality, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "Methyl 4-cyano-3-mercapto-2-methylbenzoate synthesis" or "CAS 1806318-36-4 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure, featuring a benzoate backbone with strategically placed substituents, enables it to participate in various chemical reactions, including nucleophilic substitutions and cyclizations. This reactivity profile makes it valuable for designing drug candidates and agrochemicals. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with broader sustainability goals. Searches for "eco-friendly synthesis of Methyl 4-cyano-3-mercapto-2-methylbenzoate" highlight this shift.

In pharmaceutical applications, Methyl 4-cyano-3-mercapto-2-methylbenzoate serves as a key building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Its cyano group enhances binding affinity to biological targets, while the mercapto group offers opportunities for further derivatization. Questions like "How is Methyl 4-cyano-3-mercapto-2-methylbenzoate used in drug discovery?" are common among researchers exploring its potential.

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In summary, Methyl 4-cyano-3-mercapto-2-methylbenzoate (CAS No. 1806318-36-4) is a multifaceted compound with broad applications across industries. Its synthesis, reactivity, and potential uses continue to drive scientific inquiry, making it a subject of enduring interest. By addressing common search queries and aligning with contemporary research trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.